N-(4-acetylphenyl)-4-[(5Z)-5-[(E)-2-methyl-3-phenylprop-2-enylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanamide

• IUPAC Name: N-(4-acetylphenyl)-4-[(5Z)-5-[(E)-2-methyl-3-phenylprop-2-enylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanamide
• InChI: InChI=1S/C25H24N2O3S2/c1-17(15-19-7-4-3-5-8-19)16-22-24(30)27(25(31)32-22)14-6-9-23(29)26-21-12-10-20(11-13-21)18(2)28/h3-5,7-8,10-13,15-16H,6,9,14H2,1-2H3,(H,26,29)/b17-15+,22-16-
• InChI Key: KNMRFESRXQTVPJ-IDWPBITRSA-N
• Canonical SMILES: CC(=CC1=CC=CC=C1)C=C2C(=O)N(C(=S)S2)CCCC(=O)NC3=CC=C(C=C3)C(=O)C
• Isomeric SMILES: C/C(=C\C1=CC=CC=C1)/C=C\2/C(=O)N(C(=S)S2)CCCC(=O)NC3=CC=C(C=C3)C(=O)C
• Molecular Formula: C25H24N2O3S2
• Molecular Weight: 464.6 g/mol

Description

N-(4-acetylphenyl)-4-[(5Z)-5-[(E)-2-methyl-3-phenylprop-2-enylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanamide is a useful research compound. Its molecular formula is C25H24N2O3S2 and its molecular weight is 464.6. The purity is usually 95%.
BenchChem offers high-quality N-(4-acetylphenyl)-4-[(5Z)-5-[(E)-2-methyl-3-phenylprop-2-enylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-acetylphenyl)-4-[(5Z)-5-[(E)-2-methyl-3-phenylprop-2-enylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antitumor Applications Research has focused on the development and antitumor screening of derivatives, demonstrating moderate antitumor activity against several cancer cell lines, including the UO31 renal cancer cell line, which showed sensitivity to these compounds (Horishny & Matiychuk, 2020).

Antimicrobial Activity Compounds with thiazolidinone derivatives have been synthesized and evaluated for their antimicrobial properties, showing activity against bacteria and fungi. This suggests their potential as novel antimicrobial agents (Baviskar, Khadabadi, & Deore, 2013).

Enzyme Inhibition for Disease Treatment Derivatives have also been investigated for their inhibitory activity against enzymes relevant to disease states. For example, compounds have been studied for their ability to inhibit enzymes like acetylcholinesterase and butyrylcholinesterase, which are targets for treating conditions such as Alzheimer's disease and myasthenia gravis (Pflégr et al., 2022).

Anti-inflammatory and Analgesic Properties Some derivatives have shown significant anti-inflammatory and analgesic activities without causing tissue damage in liver, kidney, colon, and brain, indicating their therapeutic potential beyond their antimicrobial and antitumor effects (Küçükgüzel et al., 2013).

Anticonvulsant Effects Additionally, derivatives have been synthesized with the aim of evaluating their anticonvulsant activities, with some showing protection against convulsion, highlighting their potential application in the treatment of epilepsy (Farag et al., 2012).